Cas no 1502-46-1 (1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione)

• Product Name: 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
• CAS No: 1502-46-1
• MF: C₆H₃N₇O₃
• MW: 221.133118867874
• CID: 222019
• PubChem ID: 291317
• Update Time: 2025-06-07

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
• 2,5,8-Trihydroxy-1,3,4,6,7,9,9b-heptaaza-9bH-phenalene
• 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
• 2,6,10-Trihydroxy-symm.-heptazin
• cyamelluric acid
• cyameluric acid
• Cyamelursaeure
• FC54F41J58
• CS-0170525
• 9Bh-1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
• CHEBI:38054
• CHEBI:38050
• NSC156433
• PBKYCCOBOHDCIT-UHFFFAOYSA-N
• DTXSID80164492
• 2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1,4,8-triene-3,7,11-trione
• YSZC1330
• BAS 00721841
• 2,4,6,8,10,12,13-heptaazatricyclo[7.3.1.0?,??]trideca-1,3,5,7,9,11-hexaene-3,7,11-triol
• 1,3,3a1,4,6,7,9-heptaazaphenalene-2,5,8-triol
• 2,5,8-TRIHYDROXY-1,3,4,6,7,9,9B-HEPTAAZAPHENALENE
• NSC-156433
• SCHEMBL12631716
• NSC 156433
• UNII-FC54F41J58
• CHEBI:38052
• 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8(1H,4H,7H)-trione
• 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-triol #
• 1502-46-1
• 1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8(1H,3H,6H)-trione
• AKOS000636934
• HMS1674O10
• AG-690/12767609
• 2,4,6,8,10,12,13-HEPTAAZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1,4,8-TRIENE-3,7,11-TRIONE
• G70157

• Inchi： 1S/C6H3N7O3/c14-4-7-1-8-5(15)10-3-12-6(16)11-2(9-4)13(1)3/h(H3,7,8,9,10,11,12,14,15,16)
• InChI Key： PBKYCCOBOHDCIT-UHFFFAOYSA-N
• SMILES： O=C1NC2=NC(N=C3NC(N=C(N1)N23)=O)=O

Computed Properties

• Exact Mass: 221.03000
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 2.96
• Boiling Point: 513.6°C at 760 mmHg
• Flash Point: 264.4°C
• Refractive Index: 2.493
• PSA: 141.66000
• LogP: -2.65760